3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H19BrN2O4S
• Molecular Weight: 451.3 g/mol
• IUPAC Name: 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)indol-2-one
• InChI: InChI=1S/C19H19BrN2O4S/c20-17-6-5-16(27-17)15(23)11-19(25)13-3-1-2-4-14(13)22(18(19)24)12-21-7-9-26-10-8-21/h1-6,25H,7-12H2
• InChI Key: FQIMVHPPEZUOSI-UHFFFAOYSA-N
• SMILES: C1COCCN1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=C(S4)Br)O

Description

3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained significant attention in the field of scientific research due to its potential as an anticancer agent. This compound belongs to the class of indolin-2-one derivatives and has shown promising results in inhibiting the growth of cancer cells.

Mechanism of Action

The mechanism of action of 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been proposed that the compound inhibits the activity of certain enzymes that are essential for the growth and survival of cancer cells. This leads to the induction of apoptosis and ultimately, the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one has minimal toxicity to normal cells. This is a desirable characteristic for anticancer agents, as it reduces the risk of side effects. Additionally, the compound has been found to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications in other diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potency as an anticancer agent. This makes it a valuable tool for studying the mechanisms of cancer cell growth and the development of new anticancer drugs. However, one limitation of using this compound is its complex synthesis method, which may limit its availability for some researchers.

Future Directions

There are several future directions for research on 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more efficient synthesis methods for the compound, which would increase its availability for research. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic applications in other diseases. Finally, research on the use of 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one in combination with other anticancer drugs may lead to the development of more effective cancer treatments.
In conclusion, 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound with potential as an anticancer agent. Its complex synthesis method and promising results in inhibiting cancer cell growth make it a valuable tool for scientific research. Further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one involves a series of chemical reactions. The starting material for the synthesis is 5-bromothiophene-2-carboxylic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-amino-3-hydroxy-1-(morpholin-4-ylmethyl)propan-1-one to form the indolin-2-one derivative.

Scientific Research Applications

The potential of 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(morpholin-4-ylmethyl)-1,3-dihydro-2H-indol-2-one as an anticancer agent has been extensively studied. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, prostate, and colon cancer cells. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable characteristic for anticancer agents.